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Compound of Interest

Compound Name: N-Allylaniline

Cat. No.: B1676919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core physicochemical properties of N-
allylaniline and a representative experimental workflow for its synthesis. N-Allylaniline serves

as a versatile intermediate in organic synthesis, particularly in the preparation of various

heterocyclic compounds and as a precursor in drug discovery and materials science.

Core Physicochemical Data
The fundamental properties of N-allylaniline are summarized in the table below, providing a

quick reference for laboratory and research applications.

Property Value Citations

Molecular Weight 133.19 g/mol [1][2]

Molecular Formula C₉H₁₁N [1][2]

CAS Number 589-09-3 [2]

Boiling Point 218-220 °C

Density 0.982 g/mL at 25 °C

Refractive Index n20/D 1.563
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Synthetic Workflow: Direct N-Allylation of Aniline
A common and straightforward method for the synthesis of N-allylaniline is the direct N-

allylation of aniline using an allyl halide in the presence of a base. The following diagram

illustrates the typical experimental workflow for this procedure.
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Caption: Workflow for the direct N-allylation of aniline.

Experimental Protocol: Synthesis of N-Allylaniline
The following is a detailed experimental protocol for the synthesis of N-allylaniline via the

direct allylation of aniline.

Materials:

Aniline

Allyl chloride

25% (by mass) aqueous sodium hydroxide solution

Reaction flask equipped with a stirrer, reflux condenser, dropping funnel, and thermometer

Procedure:

In the reaction flask, combine aniline and a 25% aqueous solution of sodium hydroxide.

Heat the mixture to 80 °C with stirring.

Once the temperature has stabilized, add allyl chloride dropwise over a period of 2 hours,

maintaining the reaction temperature between 75 and 84 °C.
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After the addition is complete, continue to stir the mixture at the same temperature for an

additional 2 hours.

Cool the reaction mixture to room temperature.

Separate the oil phase from the aqueous phase.

Purify the crude product by distillation to obtain N-allylaniline.

This guide serves as a foundational resource for professionals engaged in chemical research

and development, providing essential data and a practical synthetic protocol for N-allylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1676919?utm_src=pdf-body
https://www.benchchem.com/product/b1676919?utm_src=pdf-body
https://www.benchchem.com/product/b1676919?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Scale_up_Synthesis_of_N_Allyl_3_trifluoromethyl_aniline_for_Industrial_Applications.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_One_Pot_Synthesis_of_N_Allyl_Aniline_Compounds.pdf
https://www.benchchem.com/product/b1676919#n-allylaniline-molecular-weight-and-formula
https://www.benchchem.com/product/b1676919#n-allylaniline-molecular-weight-and-formula
https://www.benchchem.com/product/b1676919#n-allylaniline-molecular-weight-and-formula
https://www.benchchem.com/product/b1676919#n-allylaniline-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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